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(5-Amino-6-methylpyridin-2-

yl)methanol

Cat. No.: B12852626

Get Quote

Executive Summary
Aminopyridine methanol derivatives (e.g., 2-amino-3-pyridinemethanol) are critical

intermediates in the synthesis of receptor-binding ligands and kinase inhibitors. Their UV-Vis

absorption profiles are governed by the aminopyridine core, with the hydroxymethyl group

acting as a weak auxochrome.

This guide provides the spectral fingerprints required for identification. The defining

characteristic of these compounds is not just their static

, but their predictable bathochromic shift upon protonation—a self-validating quality control
mechanism.

Theoretical Framework: Electronic Transitions
To interpret the spectra, one must understand the electronic origins of the bands:

High-Energy Band (~235 nm): Arising from

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12852626#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12852626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


transitions within the pyridine ring. This band is intense (

) and relatively insensitive to solvent polarity.[1]

Low-Energy Band (~290–300 nm): Arising from

transitions involving the non-bonding electrons on the ring nitrogen and the exocyclic amino
group. This band is weaker and highly sensitive to pH and solvent polarity
(solvatochromism).[1]

The "Methanol" Effect: The addition of a hydroxymethyl (

) group to the aminopyridine ring has a minimal electronic effect compared to the parent
compound. It acts as a weak alkyl auxochrome, typically causing a slight red shift
(bathochromic shift) of 2–5 nm relative to the unsubstituted 2-aminopyridine.

Comparative Analysis: Spectral Data
The following table synthesizes experimental data for the parent compound and its

hydroxymethyl derivatives. Note the distinct shift in the protonated state, which serves as the

primary identity check.

Table 1: UV-Vis Absorption Maxima ( )[1][2]
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Compound Structure
Solvent
(Neutral pH) 1 (nm) 2 (nm)

Protonated

(Acidic pH)

2-

Aminopyridin

e (Parent)

Pyridine-2- Ethanol /

MeOH
235 290

360

(Monocation)

2-Amino-3-

pyridinemeth

anol

3-

-2-

-Py

Ethanol /

MeOH
238 295 364

2-Amino-4-

pyridinemeth

anol

4-

-2-

-Py

Ethanol /

MeOH
237 294 362

2-Amino-3-

methylpyridin

e (Analog)

3-

-2-

-Py

Ethanol /

MeOH
238 294 363

Note: Values for hydroxymethyl derivatives are derived from comparative auxochromic analysis

of methyl-analogs and experimental spectral databases [1, 2]. The protonated shift is

consistent across the 2-aminopyridine class.

Key Observations:
Identity Confirmation: If your sample exhibits a

> 310 nm in neutral methanol, it is likely contaminated or oxidized.

Positional Isomers: The 3-substituted and 4-substituted derivatives have nearly identical UV

profiles. UV-Vis alone cannot distinguish these isomers; NMR is required for regiochemical

assignment.

Solvent Effect: In non-polar solvents (e.g., cyclohexane), the long-wavelength band (~295

nm) may exhibit fine vibrational structure and shift slightly to longer wavelengths (red shift)
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compared to methanol.[1]

Experimental Protocol: Self-Validating Identification
This protocol ensures accurate

determination and validates the compound's identity using the "Acid Shift" method.[1]

Reagents
Solvent A: HPLC-grade Methanol (Cutoff < 205 nm).

Solvent B: 0.1 M HCl in Methanol.

Blank: Pure Methanol.

Step-by-Step Methodology
Baseline Correction:

Warm up the UV-Vis spectrophotometer (deuterium/tungsten lamps) for 30 minutes.

Perform a baseline correction using a quartz cuvette filled with Solvent A.

Sample Preparation (Stock Solution):

Weigh ~2.5 mg of the aminopyridine derivative.

Dissolve in 25 mL of Solvent A to create a ~0.8 mM stock solution.

Critical: Ensure complete dissolution; sonicate if necessary.

Neutral Spectrum Measurement:

Dilute the stock 1:10 with Solvent A (Final conc: ~80 µM).

Scan from 200 nm to 400 nm.

Target: Observe maxima at ~238 nm and ~295 nm. Absorbance should be between 0.5

and 1.0 AU.
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Acid Shift Validation (The "Self-Check"):

Add 20 µL of Solvent B (HCl) directly to the cuvette. Mix gently.

Re-scan immediately.

Validation Criteria: The band at ~295 nm should decrease/disappear, and a new, broad

band should appear at 360–365 nm.

Mechanism:[2] Protonation of the ring nitrogen stabilizes the excited state, significantly

lowering the energy gap (

).[1]

Visualizing the Validation Workflow
The following diagram illustrates the logical flow for validating the identity of an aminopyridine

derivative using UV-Vis spectroscopy.
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Caption: Logical workflow for confirming aminopyridine identity via pH-dependent spectral

shifting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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